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Get Quote

Chemical Stability & Handling

The table below summarizes key handling information and stability data for Dihydromorin from

manufacturer and safety data sheets [1] [2].

Property Specification / Guideline Source / Notes

Molecular Formula C₁₅H₁₂O₇ [1] [2]

Molecular Weight 304.3 g/mol [1] [2]

Physical Form Solid, Powder [2]

Recommended
Storage

Desiccate at -20°C (for powder); for solutions,
store at -80°C

[1] [2]

Solubility Soluble in DMSO, Acetone, Chloroform, Ethyl
Acetate, etc.

See preparation notes
below [2]

Hazard Statements H302 (Harmful if swallowed); H410 (Very toxic to
aquatic life)

[1]

Solution Preparation & Stability
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Stock Solution Preparation: For better solubility, warm the vial at 37°C and use brief sonication.

Prepare stock solutions in solvents like DMSO [2].
Solution Stability: It is recommended to prepare and use solutions on the same day. If necessary,

stock solutions can be sealed and stored below -20°C for several months. Always allow the vial to
reach room temperature before opening to prevent condensation [2].

Incompatibilities: Store away from strong acids, strong alkalis, and strong oxidizing or
reducing agents [1].

Experimental Protocols & Assays

Here are detailed methodologies for key experiments citing Dihydromorin's activity.

Protocol for Anti-Melanogenesis Assay in Cells

This protocol investigates Dihydromorin as a hypopigmenting agent [2].

Cell Lines: B16F10 melanoma cells and Melan-a normal melanocytes.

Test Compounds: Oxyresveratrol (for comparison) and Dihydromorin.
Key Methodologies:

Treat cells with the compounds and measure melanin content.
Assess tyrosinase activity directly.

Analyze the expression levels of key proteins (MITF, TRP-1, TRP-2) via Western Blot to
understand the mechanism.

Validate findings in a 3D artificial skin model.
Critical Finding: Dihydromorin exhibited stronger melanin inhibition in normal melan-a cells

compared to melanoma cells, suggesting a non-tumor cell system is more suitable for screening
hypopigmenting agents [2].

Protocol for Tyrosinase Inhibitory Assay

This protocol describes identifying tyrosinase inhibitors from plant extracts [2].

Enzyme Source: Mushroom tyrosinase.

Activity Measurement: Compounds are tested for their ability to inhibit tyrosinase enzyme activity.
Dihydromorin showed strong inhibitory activity with an IC₅₀ value lower than 50 µM, more potent

than the standard inhibitor kojic acid (IC₅₀ = 71.6 µM) [2].
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Application Test: The extract containing Dihydromorin was evaluated as an anti-browning agent on

fresh-cut apple slices. A solution of 0.03-0.05% extract with 0.5% ascorbic acid effectively prevented
browning for 24 hours at room temperature [2].

Troubleshooting Guide

The table below addresses common experimental issues.

Problem Possible Cause Solution

Low solubility in
solvent

Insufficient energy for

dissolution

Warm solution to 37°C and use brief

sonication [2].

Precipitation in
stock solution

Solution stored at too low a

temperature; repeated freeze-
thaw cycles

Store stock solutions at -20°C or below, avoid

repeated freeze-thaw cycles, and briefly warm
and vortex before use.

High cytotoxicity
in cell assays

DMSO concentration too high;
compound concentration too

high

Ensure final DMSO concentration is ≤0.1%.
Perform a dose-response curve to determine

optimal non-toxic concentration.

Weak bioactivity
in assay

Compound degraded due to

improper storage

Use a fresh stock solution prepared from

powder stored at -20°C.

Experimental Workflow Visualization

The following diagram outlines the logical workflow for the anti-melanogenesis assay protocol.
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Frequently Asked Questions

Q1: What is the primary mechanism of action of Dihydromorin in skin lightening? A1: Research

indicates that Dihydromorin down-regulates the microphthalmia-associated transcription factor (MITF),

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.smolecule.com/products/s1544390?utm_src=pdf-body-img
https://www.smolecule.com/products/s1544390?utm_src=pdf-body
https://www.smolecule.com/products/s1544390?utm_src=pdf-body
https://www.smolecule.com/products/s1544390?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


leading to decreased production of key melanogenic enzymes like tyrosinase, TRP-1, and TRP-2. This action

was observed in both melanoma cells and normal melanocytes [2].

Q2: Can Dihydromorin be used in food applications? A2: Yes, based on one study, extracts containing

Dihydromorin demonstrated potential as an anti-browning agent for fresh-cut fruits like apples, especially

when combined with ascorbic acid [2].

Q3: What are the critical storage conditions for Dihydromorin to ensure stability? A3: The powder

should be stored desiccated at -20°C. For solutions, especially stock solutions, it is recommended to store

them at -80°C and avoid repeated freeze-thaw cycles [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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PDF]. Available at: [https://www.smolecule.com/products/b1544390#dihydromorin-stability-in-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://www.biocrick.com/Dihydromorin-BCN1149.html
https://www.smolecule.com/products/s1544390?utm_src=pdf-body
https://www.smolecule.com/products/s1544390?utm_src=pdf-body
https://www.biocrick.com/Dihydromorin-BCN1149.html
https://www.smolecule.com/products/s1544390?utm_src=pdf-body
https://www.dcchemicals.com/msds/MSDS_DC43167.html
https://www.biocrick.com/Dihydromorin-BCN1149.html
https://www.smolecule.com/products/s1544390?utm_src=pdf-custom-synthesis
https://www.dcchemicals.com/msds/MSDS_DC43167.html
https://www.biocrick.com/Dihydromorin-BCN1149.html
https://www.smolecule.com/products/b1544390#dihydromorin-stability-in-solution
https://www.smolecule.com/products/b1544390#dihydromorin-stability-in-solution
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1544390?utm_src=pdf-bulk
https://www.smolecule.com/products/s1544390?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/products/s1544390?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

